2-[2-Oxo-2-(2,2,6-trimethylmorpholin-4-yl)ethyl]sulfanyl-1-phenylethanone

• IUPAC Name: 2-[2-oxo-2-(2,2,6-trimethylmorpholin-4-yl)ethyl]sulfanyl-1-phenylethanone
• InChI: InChI=1S/C17H23NO3S/c1-13-9-18(12-17(2,3)21-13)16(20)11-22-10-15(19)14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3
• InChI Key: DRDFFBLJJBGDMG-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)(C)C)C(=O)CSCC(=O)C2=CC=CC=C2
• Molecular Formula: C17H23NO3S
• Molecular Weight: 321.4 g/mol

Description

2-[2-Oxo-2-(2,2,6-trimethylmorpholin-4-yl)ethyl]sulfanyl-1-phenylethanone, commonly known as TMT, is a synthetic compound that has been widely used in scientific research. TMT is a thio-ketone derivative of phenylacetone and has been found to have various biochemical and physiological effects on the human body.

Scientific Research Applications

TMT has been extensively used in scientific research to study its effects on the human body. It has been found to have various physiological and biochemical effects, including the induction of oxidative stress, inflammation, and neurodegeneration. TMT has also been used to study the effects of environmental toxins on the human body.

Mechanism of Action

The mechanism of action of TMT is not fully understood, but it is believed to involve the induction of oxidative stress and inflammation. TMT has been found to increase the production of reactive oxygen species (ROS) and to activate inflammatory pathways in the body. These effects can lead to cellular damage and neurodegeneration.
Biochemical and Physiological Effects:
TMT has been found to have various biochemical and physiological effects on the human body. It has been shown to induce oxidative stress and inflammation, which can lead to cellular damage and neurodegeneration. TMT has also been found to affect the levels of neurotransmitters in the brain, leading to changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

TMT has several advantages for lab experiments, including its ability to induce oxidative stress and inflammation, which can be useful for studying the effects of environmental toxins on the body. However, TMT also has several limitations, including its toxicity and potential for causing cellular damage. Careful handling and controlled conditions are necessary to ensure the safety and accuracy of lab experiments involving TMT.

Future Directions

There are several future directions for research involving TMT. One area of research is the development of new drugs that can modulate the effects of TMT on the body. Another area of research is the study of the long-term effects of TMT exposure on the brain and other organs. Additionally, research is needed to better understand the mechanism of action of TMT and its effects on the body.
Conclusion:
In conclusion, TMT is a synthetic compound that has been widely used in scientific research. It has various biochemical and physiological effects on the human body, including the induction of oxidative stress and inflammation. TMT has several advantages for lab experiments, but also has limitations due to its toxicity and potential for causing cellular damage. Future research is needed to better understand the effects of TMT on the body and to develop new drugs that can modulate these effects.

Synthesis Methods

The synthesis of TMT involves the reaction of phenylacetone with 2,2,6-trimethylmorpholine and sulfur to form the thio-ketone derivative. This reaction is carried out under controlled conditions and requires the use of specialized equipment to ensure the purity of the final product.